![molecular formula C16H16ClNO3 B5794900 N-(2-chlorobenzyl)-2,3-dimethoxybenzamide](/img/structure/B5794900.png)
N-(2-chlorobenzyl)-2,3-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar benzamide derivatives often involves acylation reactions, where an amino compound is reacted with an acyl chloride in the presence of a suitable solvent, such as tetrahydrofuran (THF) (Karabulut et al., 2014). For "N-(2-chlorobenzyl)-2,3-dimethoxybenzamide," a similar method could involve the reaction of 2-chlorobenzylamine with 2,3-dimethoxybenzoyl chloride.
Molecular Structure Analysis
The molecular structure of benzamide derivatives is often characterized by X-ray crystallography, which reveals details about the molecule's geometry, including bond lengths, angles, and dihedral angles. These structures can exhibit significant influence from intermolecular interactions, such as hydrogen bonding, which affects their molecular conformation and stability (Karabulut et al., 2014).
Future Directions
Mechanism of Action
Target of Action
The primary target of N-(2-chlorobenzyl)-2,3-dimethoxybenzamide is the microbial enzyme 1-deoxy-D-xylulose-5-phosphate synthase (DXPS) . DXPS is the first enzyme of the 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway, which is essential for pathogens such as Mycobacterium tuberculosis . This pathway is absent in humans, making DXPS a promising target for the development of novel anti-infectives .
Mode of Action
N-(2-chlorobenzyl)-2,3-dimethoxybenzamide acts as an inhibitor of DXPS . It has been identified as a potent inhibitor with an IC50 value of 1.0 μM . The compound interacts with DXPS, thereby inhibiting its function and disrupting the MEP pathway .
Biochemical Pathways
The inhibition of DXPS by N-(2-chlorobenzyl)-2,3-dimethoxybenzamide affects the MEP pathway . This pathway is responsible for the synthesis of isopentenyl diphosphate, a universal precursor for the biosynthesis of isoprenoids . Isoprenoids are a diverse class of molecules involved in various biological functions, including cell membrane maintenance, protein modification, and hormone synthesis . Therefore, the inhibition of DXPS can have significant downstream effects on these biological processes .
Pharmacokinetics
Similar compounds have been shown to undergo metabolic transformations in the liver
Result of Action
The inhibition of DXPS by N-(2-chlorobenzyl)-2,3-dimethoxybenzamide results in the disruption of the MEP pathway . This disruption can inhibit the growth of pathogens such as Mycobacterium tuberculosis . Furthermore, it has been shown to protect against α-synuclein toxicity and reverse the α-synuclein-induced pathological phenotype in Parkinson’s disease cortical neurons .
Action Environment
The action of N-(2-chlorobenzyl)-2,3-dimethoxybenzamide can be influenced by various environmental factors. For instance, the compound’s mobility in the environment can affect its distribution and consequently its efficacy Additionally, the stability of N-(2-chlorobenzyl)-2,3-dimethoxybenzamide under different environmental conditions can impact its action
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2,3-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO3/c1-20-14-9-5-7-12(15(14)21-2)16(19)18-10-11-6-3-4-8-13(11)17/h3-9H,10H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIQWANVJHFUWBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NCC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.